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Compound of Interest

N-Methylmethanamine;perchloric
Compound Name: d
aci

Cat. No.: B180001

Disclaimer: This document provides general guidance on the safe handling and disposal of N-
Methylmethanamine perchlorate waste based on the known properties of perchlorate salts and
organic amines. N-Methylmethanamine perchlorate is an energetic material and should be
handled only by qualified personnel. This information is not a substitute for a site-specific risk
assessment and consultation with your institution's Environmental Health and Safety (EHS)
department and a licensed hazardous waste disposal contractor.

Frequently Asked Questions (FAQS)

Q1: What is N-Methylmethanamine perchlorate and what are its primary hazards?

N-Methylmethanamine perchlorate is the salt formed from the reaction of N-
Methylmethanamine (also known as dimethylamine) and perchloric acid. As with other organic
perchlorate salts, it should be treated as a potentially explosive and highly reactive substance.
The primary hazards include:

» Oxidizing Properties: Perchlorates are powerful oxidizing agents that can intensify fires or
cause explosions when in contact with combustible materials.[1][2]

e Shock and Friction Sensitivity: Many perchlorate salts, especially those with organic cations,
can be sensitive to shock, friction, and heat, leading to detonation.[3]
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» Thermal Instability: Upon heating, it may decompose violently. The decomposition of similar
amine perchlorates is known to be a complex process that can release toxic and corrosive
gases.[4]

o Toxicity and Corrosivity: The N-Methylmethanamine component is a corrosive and toxic
substance, causing burns to the skin and eyes and irritation to the respiratory tract.[5] The
perchlorate anion is also a regulated chemical with potential health effects.

Q2: How should N-Methylmethanamine perchlorate waste be classified?

Waste containing N-Methylmethanamine perchlorate should be considered hazardous waste.
Due to its oxidizing nature, it likely falls under the RCRA waste code D001 for reactivity.[6][7] It
is the responsibility of the waste generator to properly characterize the waste in compliance
with local, state, and federal regulations.[2]

Q3: Can | neutralize N-Methylmethanamine perchlorate waste in the lab?

It is strongly advised not to attempt chemical neutralization of N-Methylmethanamine
perchlorate waste in a standard laboratory setting. The reaction of perchlorates with reducing
agents or other chemicals can be violent and unpredictable without specialized equipment and
expertise. The safest and most compliant method of disposal is through a licensed hazardous
waste management company.

Q4: What materials are incompatible with N-Methylmethanamine perchlorate?

A comprehensive list of incompatible materials should be consulted, but at a minimum, N-
Methylmethanamine perchlorate waste must be kept separate from:

Reducing agents

Strong acids and bases

Combustible materials (wood, paper, organic solvents)

Finely powdered metals[2]

Sulfuric acid[8]
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Q5: What are the regulatory limits for perchlorate disposal?

Regulatory limits for perchlorates primarily focus on environmental contamination, particularly
of drinking water. The U.S. EPA has established an Interim Drinking Water Health Advisory for
perchlorate.[5] California has specific Perchlorate Best Management Practices (BMPs) that
regulate the handling and disposal of perchlorate-containing materials.[9] Businesses may be
required to notify regulatory agencies of perchlorate discharges.[9]

Troubleshooting Guides
Scenario 1: Accidental spill of N-Methylmethanamine perchlorate solution.
e Immediate Actions:
o Alert all personnel in the immediate area and evacuate if necessary.
o If safe to do so, eliminate all ignition sources.[10]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat. For larger spills, respiratory protection may be
necessary.[11]

e Containment:

o For small spills, absorb the material with a non-combustible absorbent material like sand
or vermiculite. Do not use paper towels or other combustible materials.

o For larger spills, contain the spill using dikes of absorbent, non-combustible material.

e Cleanup and Disposal:

o

Carefully collect the absorbed material using non-sparking tools and place it in a clearly
labeled, compatible waste container.

o

The waste container must be labeled as "Hazardous Waste: N-Methylmethanamine
Perchlorate (D001 - Reactivity)".

o

Contact your institution's EHS department immediately for pickup and disposal.
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Scenario 2: A container of N-Methylmethanamine perchlorate waste shows signs of
crystallization or drying out.

This is a potentially dangerous situation. Dried perchlorate salts can be more sensitive to shock
and friction.

» Do Not Move or Touch: If possible, avoid moving or handling the container.
o |solate the Area: Cordon off the area where the container is stored and restrict access.

o Contact EHS Immediately: Report the situation to your EHS department or a hazardous
materials expert. They will have the expertise and equipment to handle the situation safely.

Scenario 3: The identity of a waste stream containing a perchlorate salt is unknown.

e Assume Maximum Hazard: Treat the unknown waste with the same precautions as pure N-
Methylmethanamine perchlorate.

o Label as "Hazardous Waste - Unknown Perchlorate Salt (D001 - Reactivity)".
e Segregate: Ensure the waste is stored separately from all incompatible materials.

o Waste Characterization: Work with your EHS department to determine the appropriate
analytical tests to characterize the waste for proper disposal.

Data Presentation

Table 1: Properties of Analogous Amine Perchlorate Salts

Property Methylamine Perchlorate Dimethylamine Perchlorate
CAS Number 15875-44-2[12] 14488-49-4[7]

Molecular Formula CHeCINO4[12] C2HsCINO4[7]

Molecular Weight 131.51 g/mol [12] 145.54 g/mol [7]

Primary Hazards Oxidizer, potential explosive Oxidizer, potential explosive
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Experimental Protocols

Protocol 1: Hazard Assessment and Waste Characterization for N-Methylmethanamine
Perchlorate Waste

Objective: To safely characterize a waste stream containing N-Methylmethanamine perchlorate
prior to disposal by a licensed contractor.

Materials:

o Appropriate PPE (lab coat, safety glasses, chemical-resistant gloves)
o Compatible, labeled hazardous waste container

o Waste profile sheet from your institution's EHS department
Methodology:

 Information Gathering:

o Consult the Safety Data Sheet (SDS) for N-Methylmethanamine and perchloric acid to
understand the hazards of the components.

o Review experimental notes to identify all potential constituents of the waste stream,
including solvents and byproducts.

o Estimate the concentration of N-Methylmethanamine perchlorate in the waste.
e Physical Characterization:
o Note the physical state of the waste (liquid or solid).

o Observe the color and any other physical characteristics from a safe distance. Do not
open the container unnecessarily.

o Waste Labeling and Storage:
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o Ensure the waste container is clearly and accurately labeled with "Hazardous Waste," the
full chemical name "N-Methylmethanamine Perchlorate,” and the associated hazards
(Oxidizer, Corrosive, Toxic).

o Store the waste container in a designated satellite accumulation area, segregated from
incompatible materials.

e Documentation:

o Complete the hazardous waste profile sheet provided by your EHS department. Be as
detailed as possible about the composition of the waste.

o Maintain a record of the waste generation date and quantity.
e Disposal Request:
o Submit a request for hazardous waste pickup through your institutional EHS channels.

o Provide the completed waste profile sheet to the hazardous waste technician.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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